Cas no 2680585-79-7 ((4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2680585-79-7
• MF: C₃₃H₂₆NOP
• MW: 483.539409160614
• CID: 5085745
• PubChem ID: 154730062
• Update Time: 2025-10-28

(4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-2-(2-(Diphenylphosphino)phenyl)-4,5-diphenyl-4,5-dihydrooxazole
• F74283
• 2680585-79-7
• (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole
• [2-[(4R,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-diphenylphosphane
• (4R,5R)-2-[2-(diphenylphosphanyl)phenyl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C33H26NOP/c1-5-15-25(16-6-1)31-32(26-17-7-2-8-18-26)35-33(34-31)29-23-13-14-24-30(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-24,31-32H/t31-,32-/m1/s1
• InChI Key： CWMZMWXTKNWZSZ-ROJLCIKYSA-N
• SMILES： O1[C@H](C2=CC=CC=C2)[C@@H](C2=CC=CC=C2)N=C1C1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 483.175201451g/mol
• Monoisotopic Mass: 483.175201451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 21.6Ų

Additional information on (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole

Introduction to (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole

Compound CAS No. 2680585-79-7, also known as (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical agents, making it a subject of intense research interest.

The molecular structure of (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole is characterized by a dihydrooxazole ring system with two phenyl groups attached at positions 4 and 5. The presence of a diphenylphosphanyl group at position 2 introduces significant steric and electronic effects, which influence the compound's reactivity and solubility properties. This configuration not only enhances the molecule's stability but also facilitates its interaction with biological systems, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and stereoselective oxidation techniques. These methods have significantly improved the yield and purity of the compound, paving the way for its large-scale production and application in various industries. The use of diphenylphosphine ligands in the synthesis process has been particularly noteworthy, as it not only accelerates the reaction but also ensures the preservation of stereochemistry during the formation of the dihydrooxazole ring.

In terms of pharmacological applications, (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole has shown potential as a prodrug carrier due to its ability to encapsulate bioactive molecules within its structure. This property allows for controlled release mechanisms, which are highly desirable in targeted drug delivery systems. Additionally, the compound's biocompatibility and low toxicity profile make it suitable for use in biomedical devices and implants.

Recent studies have also explored the use of this compound in the development of photovoltaic materials. Its unique electronic properties enable efficient charge transport and energy conversion, making it a valuable component in next-generation solar cells. Researchers have reported enhanced power conversion efficiency when incorporating this compound into polymer-based photovoltaic blends, underscoring its versatility across multiple disciplines.

The synthesis and characterization of (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole have been extensively documented in peer-reviewed journals, with particular emphasis on its stereochemical integrity and functional group compatibility. These findings have contributed to a deeper understanding of its structural dynamics and functional properties, further solidifying its position as a key molecule in contemporary chemical research.

In conclusion, (4R,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole represents a groundbreaking advancement in organic chemistry with far-reaching implications for pharmaceuticals, materials science, and renewable energy technologies. Its unique structural features and versatile applications continue to drive innovative research efforts worldwide.